Cas no 2034388-86-6 (1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone)

1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure combines a pyrrolidine core with a dimethylpyrimidinyl ether linkage and a 2-fluorophenoxy acetyl group, offering unique reactivity and binding properties. The compound's fluorinated aromatic moiety enhances its metabolic stability and lipophilicity, making it a candidate for drug discovery targeting enzyme inhibition or receptor modulation. The dimethylpyrimidine component may contribute to selective interactions with biological targets. This compound is suited for exploratory synthesis in medicinal chemistry, particularly where fluorinated scaffolds are of interest. Handling requires standard laboratory precautions due to its organic and potentially bioactive nature.
1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone structure
2034388-86-6 structure
Product Name:1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone
CAS No:2034388-86-6
MF:C18H20FN3O3
MW:345.368107795715
CID:6507935
PubChem ID:121017563
Update Time:2025-09-27

1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-(2-fluorophenoxy)ethan-1-one
    • 1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone
    • 1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-2-(2-fluorophenoxy)ethanone
    • F6478-0740
    • AKOS026690486
    • 2034388-86-6
    • 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone
    • Inchi: 1S/C18H20FN3O3/c1-12-9-13(2)21-18(20-12)25-14-7-8-22(10-14)17(23)11-24-16-6-4-3-5-15(16)19/h3-6,9,14H,7-8,10-11H2,1-2H3
    • InChI Key: QMTNKBQEEIBJTC-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1OCC(N1CCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

  • Exact Mass: 345.14886967g/mol
  • Monoisotopic Mass: 345.14886967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.6Ų

1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone Pricemore >>

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Additional information on 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone

Comprehensive Analysis of 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone (CAS No. 2034388-86-6)

The compound 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone (CAS No. 2034388-86-6) is a sophisticated synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a pyrrolidine ring, a dimethylpyrimidinyl moiety, and a fluorophenoxy group, this compound exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic or agricultural solutions.

In recent years, the demand for novel heterocyclic compounds like 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone has surged due to their versatility in targeting specific biological pathways. The fluorine atom in the 2-fluorophenoxy segment enhances the molecule's metabolic stability and binding affinity, making it a promising candidate for further development. Additionally, the dimethylpyrimidine component is known for its role in modulating enzyme interactions, which is critical in designing kinase inhibitors or herbicides.

The synthesis of CAS No. 2034388-86-6 involves multi-step organic reactions, including etherification and amide coupling, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize its physicochemical properties. Given the growing interest in precision agriculture and personalized medicine, this compound aligns with trends toward sustainable chemistry and green synthesis.

From a commercial perspective, 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone is often explored for its patentability and scalability. Companies investing in innovative agrochemicals or pharmaceutical intermediates are actively screening such molecules for their efficacy and safety profiles. Furthermore, computational tools like molecular docking and QSAR modeling are used to predict its bioactivity, reducing R&D costs and time-to-market.

Environmental and regulatory considerations are also pivotal. The fluorinated nature of this compound necessitates thorough ecotoxicity assessments to ensure compliance with global standards like REACH and EPA guidelines. As the scientific community shifts toward benign-by-design principles, researchers are optimizing the synthesis of 2034388-86-6 to minimize waste and hazardous byproducts.

In conclusion, 1-(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone represents a compelling case study in modern chemical innovation. Its interdisciplinary applications—spanning drug development, crop science, and material chemistry—highlight its potential to address pressing challenges in health and sustainability. Future studies will likely focus on its mechanistic insights and industrial adaptability, solidifying its role in next-generation scientific advancements.

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